Cas no 75903-49-0 (5-Nitro-pyridine-2-sulfonic Acid amide)

5-Nitro-pyridine-2-sulfonic Acid amide is a specialized sulfonamide derivative featuring a nitro-substituted pyridine core. This compound is valued for its role as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and fine chemicals. The nitro and sulfonamide functional groups enhance its reactivity, making it useful for further derivatization or as a building block in heterocyclic chemistry. Its structural properties contribute to potential applications in medicinal chemistry, where sulfonamide moieties are often explored for bioactive molecule design. The compound is typically handled under controlled conditions due to its reactive nitro group, ensuring stability and purity in synthetic workflows.

5-Nitro-pyridine-2-sulfonic Acid amide structure

75903-49-0 structure

Product Name:5-Nitro-pyridine-2-sulfonic Acid amide

CAS No:75903-49-0

MF:C₅H₅N₃O₄S

MW:203.175899267197

MDL:MFCD16093759

CID:2180201

PubChem ID:12684244

Update Time:2025-05-20

5-Nitro-pyridine-2-sulfonic Acid amide Chemical and Physical Properties

Names and Identifiers

- 5-Nitropyridine-2-sulfonamide
- CHEMBL416021
- GS1202
- AKOS010997346
- 5-Nitro-pyridine-2-sulfonic acid amide
- 75903-49-0
- SB38622
- Z854066748
- EN300-252572
- ADA90349
- DB-263650
- 5-Nitro-pyridine-2-sulfonic Acid amide
- MDL： MFCD16093759
- Inchi： 1S/C5H5N3O4S/c6-13(11,12)5-2-1-4(3-7-5)8(9)10/h1-3H,(H2,6,11,12)
- InChI Key： LCCFZPAJPRESBK-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CN=1)[N+](=O)[O-])(N)(=O)=O

Computed Properties

Exact Mass: 203.00007682Da
Monoisotopic Mass: 203.00007682Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 290
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 127Å²

5-Nitro-pyridine-2-sulfonic Acid amide Pricemore >>

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TRC	N901338-10mg	5-Nitro-pyridine-2-sulfonic Acid amide	75903-49-0		10mg	$ 50.00	2022-06-03
TRC	N901338-50mg	5-Nitro-pyridine-2-sulfonic Acid amide	75903-49-0		50mg	$ 160.00	2022-06-03
TRC	N901338-100mg	5-Nitro-pyridine-2-sulfonic Acid amide	75903-49-0		100mg	$ 230.00	2022-06-03
Enamine	EN300-252572-0.05g	5-nitropyridine-2-sulfonamide	75903-49-0	95.0%	0.05g	$101.0	2025-03-21
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Enamine	EN300-252572-0.25g	5-nitropyridine-2-sulfonamide	75903-49-0	95.0%	0.25g	$216.0	2025-03-21
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